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Compound of Interest

Compound Name: SCH772984 TFA

Cat. No.: B1573893

Get Quote

Executive Summary
SCH772984 TFA (Trifluoroacetate salt) is a potent, highly selective, bioavailable small-

molecule inhibitor of ERK1 and ERK2 (Extracellular Signal-Regulated Kinases). Unlike first-

generation ERK inhibitors (e.g., Ulixertinib/BVD-523) which are purely catalytic, SCH772984

operates via a dual mechanism: it competes with ATP to inhibit catalytic activity and induces a

conformational change that prevents MEK-mediated phosphorylation of ERK.

This unique mechanism prevents the "pathway reactivation" often seen with other inhibitors,

where feedback loops lead to hyper-phosphorylation of ERK. Consequently, SCH772984 is a

critical tool for researching resistance mechanisms in BRAF- and RAS-mutant melanomas,

pancreatic ductal adenocarcinomas (PDAC), and colorectal cancers.

Chemical & Pharmacological Profile
To ensure experimental reproducibility, accurate molarity calculations are vital. Researchers

must distinguish between the free base and the TFA salt form provided by vendors.
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Parameter Specification

Compound Name SCH772984 (TFA Salt)

Synonyms

SCH-772984; 1-(1-(2-(5-((2-aminopyridin-4-

yl)amino)-1H-indazol-1-yl)acetyl)piperidin-4-

yl)-3-(pyridin-4-yl)urea

CAS Number 942183-80-4 (Free base)

Molecular Formula C₃₃H₃₃N₉O₂ (Free Base)

Molecular Weight

587.67 g/mol (Free Base) Note: TFA salt MW

varies by stoichiometry (typically +114.02 per

TFA molecule).[1] Check CoA.

Target ERK1 (IC₅₀ = 4 nM), ERK2 (IC₅₀ = 1 nM)

Solubility
DMSO: ≥ 25 mg/mL (warmed).[2] Insoluble in

water.

Primary Use
Overcoming acquired resistance to BRAF/MEK

inhibitors.

Mechanism of Action (MoA): The "Dual-Inhibition"
Advantage
Standard ATP-competitive ERK inhibitors (e.g., GDC-0994) inhibit the kinase activity of ERK

but often cause a paradoxical increase in ERK phosphorylation (pERK) due to the loss of

negative feedback loops on upstream kinases (RAF/MEK). This accumulation of pERK can

eventually overwhelm the inhibitor.

SCH772984 is distinct because:

Catalytic Inhibition: It binds the ATP pocket, blocking substrate phosphorylation (e.g., RSK,

Elk-1).

Activation Loop Blockade: It stabilizes ERK in a conformation that is inaccessible to MEK.

This prevents MEK from phosphorylating ERK at the T202/Y204 activation sites.[3]
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Result: Treatment with SCH772984 leads to a decrease in both total pERK levels and

downstream substrate phosphorylation, preventing nuclear translocation.

Visualization: MAPK Signaling & Intervention Logic
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Figure 1: Mechanism of Action. Unlike standard inhibitors that only block catalysis (often

leading to pERK accumulation via feedback loss), SCH772984 blocks the activation step itself,
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silencing the pathway completely.[4]

Experimental Protocols
A. Preparation & Solubilization (Critical for In Vivo)
The TFA salt improves stability but requires specific handling to prevent precipitation in

aqueous buffers.

In Vitro Stock (Cell Culture):

Dissolve powder in 100% DMSO to 10 mM or 25 mg/mL.

Warm to 37°C or sonicate if turbidity persists.

Store aliquots at -80°C (stable for 6 months). Avoid freeze-thaw cycles.

In Vivo Formulation (IP Injection): Target Concentration: 0.5 - 1.0 mg/mL. Stability: Prepare

fresh daily.

1. Dissolve in DMSO
(10% of final vol)

2. Add PEG300
(40% of final vol)

Vortex 3. Add Tween-80
(5% of final vol)

Vortex 4. Add Saline/Water
(45% of final vol)

Add slowly
while vortexing Clear Suspension

Ready for IP

Click to download full resolution via product page

Figure 2: Step-by-step cosolvent addition protocol. Order of addition is critical to prevent

precipitation.

B. Cell Viability Assay (IC₅₀ Determination)
Cell Lines: A375 (Melanoma), HCT116 (CRC), MiaPaCa-2 (Pancreatic).

Seeding: 2,000–4,000 cells/well in 96-well plates.

Treatment:

Allow cells to adhere (24h).[5]
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Perform 9-point serial dilution of SCH772984 (Range: 1 nM to 10 µM).

Incubate for 72–96 hours.

Readout: CellTiter-Glo or MTT.

Expected Results:

BRAF-mutant (V600E) IC₅₀: < 10 nM.[2][3][6][7]

KRAS-mutant IC₅₀: 10–100 nM.

C. Western Blot Validation (Biomarker Check)
To verify SCH772984 activity versus other ERK inhibitors, assess the following markers after

2–4 hours of treatment:

Target Antibody
Expected Change
(SCH772984)

Expected Change
(Other ERK
Inhibitors)

p-ERK1/2 Thr202/Tyr204 Decrease (↓)
Increase (↑) or No

Change

p-RSK Ser380 Decrease (↓) Decrease (↓)

DUSP6 Total Protein Decrease (↓) Decrease (↓)

Note: The decrease in p-ERK1/2 is the hallmark signature of SCH772984's dual mechanism.

Safety & Handling (MSDS Highlights)
Hazard Class: Acute Toxicant.

Handling: Use in a Biosafety Level 2 (BSL-2) hood. Wear nitrile gloves and eye protection.

Storage:

Powder: -20°C (3 years).[2][5]
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In Solvent (DMSO): -80°C (6 months).

First Aid: In case of skin contact, wash with PEG 400 followed by soap and water (lipophilic

compound).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [SCH772984 TFA: Technical Profile and Experimental
Application Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1573893/docs#sch772984-tfa-technical-profile-and-
experimental-application-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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